N-[3-(4-morpholinyl)propyl]-1,2-benzisothiazol-3-amine 1,1-dioxide

• IUPAC Name: N-(3-morpholin-4-ylpropyl)-1,1-dioxo-1,2-benzothiazol-3-imine
• InChI: InChI=1S/C14H19N3O3S/c18-21(19)13-5-2-1-4-12(13)14(16-21)15-6-3-7-17-8-10-20-11-9-17/h1-2,4-5H,3,6-11H2,(H,15,16)
• InChI Key: HVDVJAMHCBZPLU-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCCN=C2C3=CC=CC=C3S(=O)(=O)N2
• Molecular Formula: C14H19N3O3S
• Molecular Weight: 309.39 g/mol

Description

N-[3-(4-morpholinyl)propyl]-1,2-benzisothiazol-3-amine 1,1-dioxide, also known as SIB-1553A, is a benzisothiazol derivative that has been extensively studied for its potential therapeutic applications. It has been shown to have a high affinity for sigma-1 receptors, which are involved in several physiological and pathological processes.

Scientific Research Applications

N-[3-(4-morpholinyl)propyl]-1,2-benzisothiazol-3-amine 1,1-dioxide has been studied for its potential therapeutic applications in several fields, including neuroscience, oncology, and immunology. In neuroscience, this compound has been shown to have neuroprotective effects and to improve cognitive function in animal models of Alzheimer's disease and traumatic brain injury. In oncology, this compound has been shown to inhibit the growth of several cancer cell lines and to sensitize them to chemotherapy. In immunology, this compound has been shown to modulate the immune response and to reduce inflammation.

Mechanism of Action

The mechanism of action of N-[3-(4-morpholinyl)propyl]-1,2-benzisothiazol-3-amine 1,1-dioxide is not fully understood, but it is known to bind with high affinity to sigma-1 receptors. Sigma-1 receptors are located in the endoplasmic reticulum and are involved in several physiological and pathological processes, including calcium signaling, protein folding, and cell survival. This compound has been shown to modulate the activity of sigma-1 receptors and to affect downstream signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including modulation of calcium signaling, regulation of protein folding, and modulation of cell survival pathways. In animal models, this compound has been shown to improve cognitive function, reduce inflammation, and inhibit the growth of cancer cells.

Advantages and Limitations for Lab Experiments

N-[3-(4-morpholinyl)propyl]-1,2-benzisothiazol-3-amine 1,1-dioxide has several advantages for lab experiments, including its high affinity for sigma-1 receptors, its ability to modulate downstream signaling pathways, and its potential therapeutic applications in several fields. However, there are also limitations to its use, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on N-[3-(4-morpholinyl)propyl]-1,2-benzisothiazol-3-amine 1,1-dioxide, including further studies on its mechanism of action, its potential therapeutic applications in different fields, and its potential use as a diagnostic tool. Additionally, further research is needed to fully understand the safety and toxicity of this compound and to develop more efficient synthesis methods for the compound.
Conclusion:
In conclusion, this compound is a benzisothiazol derivative that has been extensively studied for its potential therapeutic applications. It has a high affinity for sigma-1 receptors and has been shown to modulate several downstream signaling pathways. While there are limitations to its use, this compound has several advantages for lab experiments and has potential applications in several fields. Further research is needed to fully understand its mechanism of action and to develop more efficient synthesis methods for the compound.

Synthesis Methods

The synthesis of N-[3-(4-morpholinyl)propyl]-1,2-benzisothiazol-3-amine 1,1-dioxide involves a multi-step process that has been described in several publications. The first step involves the reaction of 1,2-benzisothiazol-3-amine with 4-morpholinepropanol to form the intermediate compound. This intermediate is then reacted with chlorosulfonic acid to yield the final product, this compound. The purity of the final product can be increased by recrystallization from a suitable solvent.